Cas no 2418658-81-6 (tert-butyl 4-(3-amino-5-azido-2,4-dimethylphenyl)methylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-(3-amino-5-azido-2,4-dimethylphenyl)methylpiperazine-1-carboxylate
• CAS No: 2418658-81-6
• MF: C₁₈H₂₈N₆O₂
• MW: 360.453923225403
• CID: 5676783
• PubChem ID: 165774798
• Update Time: 2025-05-21

tert-butyl 4-(3-amino-5-azido-2,4-dimethylphenyl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[(3-amino-5-azido-2,4-dimethylphenyl)methyl]piperazine-1-carboxylate
• 2418658-81-6
• EN300-26630398
• tert-butyl 4-(3-amino-5-azido-2,4-dimethylphenyl)methylpiperazine-1-carboxylate

• Inchi： 1S/C18H28N6O2/c1-12-14(10-15(21-22-20)13(2)16(12)19)11-23-6-8-24(9-7-23)17(25)26-18(3,4)5/h10H,6-9,11,19H2,1-5H3
• InChI Key： PARPAOIOPLYHQI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC2C=C(C(C)=C(C=2C)N)N=[N+]=[N-])CC1)=O

Computed Properties

• Exact Mass: 360.22737416g/mol
• Monoisotopic Mass: 360.22737416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.2Ų

Additional information on tert-butyl 4-(3-amino-5-azido-2,4-dimethylphenyl)methylpiperazine-1-carboxylate

tert-butyl 4-(3-amino-5-azido-2,4-dimethylphenyl)methylpiperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(3-amino-5-azido-2,4-dimethylphenyl)methylpiperazine-1-carboxylate (CAS No. 2418658-81-6) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperazine ring, a tert-butyl group, and a substituted phenyl moiety containing amino and azido functionalities. The combination of these structural elements makes it a versatile compound for research and development in fields such as drug discovery, materials science, and organic synthesis.

Recent studies have highlighted the importance of tert-butyl 4-(3-amino-5-azido-2,4-dimethylphenyl)methylpiperazine-1-carboxylate in medicinal chemistry. The presence of the azide group (-N₃) in the molecule has been shown to facilitate click chemistry reactions, enabling the construction of bioactive molecules with high efficiency. This property has been exploited in the synthesis of potential drug candidates targeting various diseases, including cancer and infectious diseases. For instance, researchers have utilized this compound as a building block for creating macrocyclic structures with enhanced bioavailability and selectivity.

The tert-butyl group attached to the piperazine ring serves as a protecting group during synthetic procedures, ensuring stability and ease of manipulation. This feature is particularly advantageous in multi-step synthesis workflows where intermediate isolation is critical. Moreover, the methylphenyl substituent on the piperazine ring introduces steric effects that can influence the compound's pharmacokinetic properties, making it an attractive candidate for drug delivery systems.

Recent advancements in computational chemistry have allowed for detailed studies of the electronic properties and reactivity of tert-butyl 4-(3-amino-5-azido-2,4-dimethylphenyl)methylpiperazine-1-carboxylate. Quantum mechanical calculations have revealed that the azide group exhibits a high propensity for nucleophilic substitution reactions, which can be harnessed in the development of novel reaction pathways. Additionally, molecular docking studies have demonstrated that this compound can interact with key biological targets, such as protein kinases and enzymes involved in metabolic pathways.

In terms of synthesis, tert-butyl 4-(3-amino-5-azido-2,4-dimethylphenyl)methylpiperazine-1-carboxylate can be prepared via a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One common approach involves the reaction of an aryl halide with a piperazine derivative under palladium-catalyzed coupling conditions. The introduction of the azide group typically requires a diazotization step followed by substitution with sodium azide (NaN₃). Optimization of these steps is crucial to ensure high yields and purity of the final product.

The versatility of this compound extends to its application in materials science. The azide functionality can be used to generate nitrogen-rich materials through thermal decomposition or photochemical reactions. Such materials have potential applications in energetic materials and advanced composites. Furthermore, the tert-butyl group provides steric bulk that can influence the physical properties of polymers or hybrid materials synthesized using this compound as a monomer.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of tert-butyl 4-(3-amino-5-azido-2,4-dimethylphenyl)methylpiperazine-1-carboxylate. Studies indicate that under aerobic conditions, this compound undergoes microbial degradation through hydrolytic cleavage of the ester bond between the tert-butyl group and the piperazine ring. However, further research is needed to assess its long-term impact on aquatic ecosystems and to develop strategies for minimizing environmental risks associated with its use.

In conclusion, tert-butyl 4-(3-amino-5-azido-2,4-dimethylphenyl)methylpiperazine-1-carboxylate (CAS No. 2418658-81-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure enables participation in a wide range of chemical reactions, making it an invaluable tool for researchers in medicinal chemistry, materials science, and organic synthesis. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.